Cas no 107048-31-7 (2-14-Mast cell degranulating peptide (Vespula lewisii))

2-14-Mast cell degranulating peptide (Vespula lewisii) structure

107048-31-7 structure

Product Name:2-14-Mast cell degranulating peptide (Vespula lewisii)

CAS No:107048-31-7

MF:C₆₄H₁₂₀N₁₈O₁₄

MW:1365.74981498718

CID:150954

Update Time:2024-01-15

2-14-Mast cell degranulating peptide (Vespula lewisii) Chemical and Physical Properties

Names and Identifiers

- Mastoparan 2 (9CI)
- L-Leucinamide,L-asparaginyl-L-leucyl-L-lysyl-L-alanyl-L-leucyl-L-alanyl-L-alanyl-L-leucyl-L-alanyl-L-lysyl-L-lysyl-L-isoleucyl-
- Mast celldegranulating peptide (Vespula lewisii), 1-de-L-isoleucine-
- 2-14-Mast cell degranulating peptide (Vespula lewisii)
- Mast cell degranulating peptide (Vespula lewisii), 1-de-L-isoleucine- (ZCI)
- Inchi： 1S/C64H120N18O14/c1-15-37(10)51(64(96)78-46(52(70)84)28-33(2)3)82-60(92)45(24-18-21-27-67)76-59(91)44(23-17-20-26-66)75-54(86)40(13)74-62(94)48(30-35(6)7)79-55(87)39(12)71-53(85)38(11)73-61(93)47(29-34(4)5)80-56(88)41(14)72-58(90)43(22-16-19-25-65)77-63(95)49(31-36(8)9)81-57(89)42(68)32-50(69)83/h33-49,51H,15-32,65-68H2,1-14H3,(H2,69,83)(H2,70,84)(H,71,85)(H,72,90)(H,73,93)(H,74,94)(H,75,86)(H,76,91)(H,77,95)(H,78,96)(H,79,87)(H,80,88)(H,81,89)(H,82,92)/t37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,51-/m0/s1
- InChI Key： HOTBTVQWAKCHIC-NBIUPLNHSA-N
- SMILES： [C@@H](CCCCN)(NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](N)CC(=O)N)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@H](C(=O)N)CC(C)C

2-14-Mast cell degranulating peptide (Vespula lewisii) Production Method

Production Method 1

71989-16-7

105047-45-8

71989-23-6

35661-60-0

35661-39-3

107048-31-7

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , O-(Benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium tetrafluoroborate
1.2 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.3 Reagents: Diisopropylethylamine , O-(Benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium tetrafluoroborate ; rt
1.4 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.5 Reagents: Diisopropylethylamine , O-(Benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium tetrafluoroborate ; rt
1.6 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.7 Reagents: Diisopropylethylamine , O-(Benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium tetrafluoroborate ; rt
1.8 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.9 Reagents: Diisopropylethylamine , O-(Benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium tetrafluoroborate ; rt
1.10 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.11 Reagents: Trifluoroacetic acid , Triisopropylsilane Solvents: Water ; 3 h, rt

Reference

Sequence-activity relationship, and mechanism of action of mastoparan analogs against extended drug-resistant Acinetobacter baumannii

Vila-Farres, Xavier; Lopez-Rojas, Rafael; Pachon-Ibanez, Maria Eugenia; Teixido, Meritxell; Pachon, Jeronimo; et al, European Journal of Medicinal Chemistry, 2015, 101, 34-40